Cas no 98416-72-9 (6-Bromo-2-chloro-3-methylquinoxaline)

6-Bromo-2-chloro-3-methylquinoxaline is a heterocyclic compound featuring a quinoxaline core substituted with bromo, chloro, and methyl functional groups. This structure imparts versatility in organic synthesis, particularly as a key intermediate in pharmaceuticals, agrochemicals, and materials science. The bromo and chloro substituents enhance reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methyl group offers steric and electronic modulation. Its high purity and stability make it suitable for precise synthetic applications. Researchers value this compound for its ability to facilitate the construction of complex quinoxaline derivatives, which are prevalent in bioactive molecules and optoelectronic materials.
6-Bromo-2-chloro-3-methylquinoxaline structure
98416-72-9 structure
Product Name:6-Bromo-2-chloro-3-methylquinoxaline
CAS No:98416-72-9
MF:C9H6BrClN2
MW:257.514339923859
MDL:MFCD23162635
CID:1092805
PubChem ID:13487186
Update Time:2025-10-30

6-Bromo-2-chloro-3-methylquinoxaline Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-chloro-3-methylquinoxaline
    • Quinoxaline, 6-bromo-2-chloro-3-methyl-
    • YDA41672
    • 98416-72-9
    • FT-0764241
    • AKOS022187495
    • EN300-7492287
    • MFCD23162635
    • BS-18283
    • SCHEMBL12502796
    • CS-0153453
    • Z1618009195
    • D82778
    • DA-36494
    • MDL: MFCD23162635
    • Inchi: 1S/C9H6BrClN2/c1-5-9(11)13-7-3-2-6(10)4-8(7)12-5/h2-4H,1H3
    • InChI Key: UQHNHWHCASOISS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C=1)=NC(C)=C(N=2)Cl

Computed Properties

  • Exact Mass: 255.94029g/mol
  • Monoisotopic Mass: 255.94029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 25.8Ų

6-Bromo-2-chloro-3-methylquinoxaline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM141978-1g
6-bromo-2-chloro-3-methylquinoxaline
98416-72-9 95%
1g
$635 2021-08-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD269194-100mg
6-Bromo-2-chloro-3-methylquinoxaline
98416-72-9 95%
100mg
¥703.0 2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD269194-250mg
6-Bromo-2-chloro-3-methylquinoxaline
98416-72-9 95%
250mg
¥1398.0 2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD269194-1g
6-Bromo-2-chloro-3-methylquinoxaline
98416-72-9 95%
1g
¥3496.0 2024-04-17
Chemenu
CM141978-250mg
6-bromo-2-chloro-3-methylquinoxaline
98416-72-9 95%
250mg
$*** 2023-05-29
Chemenu
CM141978-1g
6-bromo-2-chloro-3-methylquinoxaline
98416-72-9 95%
1g
$*** 2023-05-29
eNovation Chemicals LLC
D972493-1g
6-bromo-2-chloro-3-methylquinoxaline
98416-72-9 97%
1g
$950 2024-05-24
eNovation Chemicals LLC
D972493-5g
6-bromo-2-chloro-3-methylquinoxaline
98416-72-9 97%
5g
$2500 2024-05-24
eNovation Chemicals LLC
D972493-10g
6-bromo-2-chloro-3-methylquinoxaline
98416-72-9 97%
10g
$4000 2024-05-24
eNovation Chemicals LLC
D972493-25g
6-bromo-2-chloro-3-methylquinoxaline
98416-72-9 97%
25g
$7000 2024-05-24

6-Bromo-2-chloro-3-methylquinoxaline Related Literature

Additional information on 6-Bromo-2-chloro-3-methylquinoxaline

Introduction to 6-Bromo-2-chloro-3-methylquinoxaline (CAS No. 98416-72-9)

6-Bromo-2-chloro-3-methylquinoxaline (CAS No. 98416-72-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular formula of 6-Bromo-2-chloro-3-methylquinoxaline is C9H6BrClN2, and its molecular weight is 248.51 g/mol. The compound features a quinoxaline core, which is a bicyclic heterocyclic aromatic system consisting of two benzene rings fused with a pyrazine ring. The presence of bromine, chlorine, and methyl substituents imparts specific chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

In the realm of medicinal chemistry, 6-Bromo-2-chloro-3-methylquinoxaline has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors, which are crucial for the treatment of diseases such as cancer, neurodegenerative disorders, and infectious diseases. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent antitumor activity by inhibiting specific kinases involved in cell proliferation and survival pathways.

Beyond its medicinal applications, 6-Bromo-2-chloro-3-methylquinoxaline has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and optoelectronic devices. Studies have shown that this compound can be used to enhance the performance of organic photovoltaic cells and light-emitting diodes (LEDs). The ability to fine-tune the electronic properties through chemical modifications opens up new possibilities for designing advanced materials with tailored functionalities.

The synthesis of 6-Bromo-2-chloro-3-methylquinoxaline typically involves multistep reactions starting from readily available precursors. One common approach is to use a condensation reaction between an appropriate diamine and a dicarbonyl compound, followed by halogenation and methylation steps. The synthetic route can be optimized to achieve high yields and purity, making it feasible for large-scale production.

In terms of safety and handling, while 6-Bromo-2-chloro-3-methylquinoxaline is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn when working with this compound to minimize exposure risks.

The ongoing research into 6-Bromo-2-chloro-3-methylquinoxaline continues to uncover new insights into its potential applications. For example, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in biological systems and materials environments. These computational tools are invaluable for guiding experimental design and optimizing the properties of this compound for specific applications.

In conclusion, 6-Bromo-2-chloro-3-methylquinoxaline (CAS No. 98416-72-9) is a multifaceted compound with promising prospects in both medicinal chemistry and materials science. Its unique molecular structure and versatile properties make it an exciting subject for further investigation and development. As research progresses, it is likely that new applications will emerge, further solidifying the importance of this compound in various scientific disciplines.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.